N-{1-[(4-benzyl-1-piperidinyl)carbonyl]-2-phenylvinyl}benzamide
N-{1-[(4-benzyl-1-piperidinyl)carbonyl]-2-phenylvinyl}benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0919035
InChI:
InChI=1S/C28H28N2O2/c31-27(25-14-8-3-9-15-25)29-26(21-23-12-6-2-7-13-23)28(32)30-18-16-24(17-19-30)20-22-10-4-1-5-11-22/h1-15,21,24H,16-20H2,(H,29,31)/b26-21-
SMILES:
C1CN(CCC1CC2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)NC(=O)C4=CC=CC=C4
Molecular Formula:
C28H28N2O2
Molecular Weight:
424.5 g/mol
N-{1-[(4-benzyl-1-piperidinyl)carbonyl]-2-phenylvinyl}benzamide
CAS No.:
Cat. No.: VC0919035
Molecular Formula: C28H28N2O2
Molecular Weight: 424.5 g/mol
* For research use only. Not for human or veterinary use.
![N-{1-[(4-benzyl-1-piperidinyl)carbonyl]-2-phenylvinyl}benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H28N2O2 |
|---|---|
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | N-[(Z)-3-(4-benzylpiperidin-1-yl)-3-oxo-1-phenylprop-1-en-2-yl]benzamide |
| Standard InChI | InChI=1S/C28H28N2O2/c31-27(25-14-8-3-9-15-25)29-26(21-23-12-6-2-7-13-23)28(32)30-18-16-24(17-19-30)20-22-10-4-1-5-11-22/h1-15,21,24H,16-20H2,(H,29,31)/b26-21- |
| Standard InChI Key | AWDYISYQPHXNTF-QLYXXIJNSA-N |
| Isomeric SMILES | C1CN(CCC1CC2=CC=CC=C2)C(=O)/C(=C/C3=CC=CC=C3)/NC(=O)C4=CC=CC=C4 |
| SMILES | C1CN(CCC1CC2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
| Canonical SMILES | C1CN(CCC1CC2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
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